Cas no 267230-41-1 ((3R,4S)-1-Tert-butyl 3-ethyl 4-(((R)-1-phenylethyl)amino)pyrrolidine-1,3-dicarboxylate hydrochloride)

• Product Name: (3R,4S)-1-Tert-butyl 3-ethyl 4-(((R)-1-phenylethyl)amino)pyrrolidine-1,3-dicarboxylate hydrochloride
• CAS No: 267230-41-1
• MF: C₂₀H₃₁ClN₂O₄
• MW: 398.924144983292
• MDL: MFCD34166657
• CID: 3168620
• PubChem ID: 78358187
• Update Time: 2025-10-20

(3R,4S)-1-Tert-butyl 3-ethyl 4-(((R)-1-phenylethyl)amino)pyrrolidine-1,3-dicarboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,3-Pyrrolidinedicarboxylic acid, 4-[[(1R)-1-phenylethyl]amino]-, 1-(1,1-dimethylethyl) 3-ethyl ester, hydrochloride (1:1), (3R,4S)-
• (3R,4S)-1-tert-butyl 3-ethyl 4-(((R)-1-phenylethyl)amino)pyrrolidine-1,3-dicarboxylate hydrochloride
• 1-O-Tert-butyl 3-O-ethyl (3R,4S)-4-[[(1R)-1-phenylethyl]amino]pyrrolidine-1,3-dicarboxylate;hydrochl
• (3R,4S)-1-TERT-BUTYL 3-ETHYL 4-(((R)-1-PHENYLETHYL)AMINO)PYRROLIDINE-1,3-DICARBOXYLATE HCL
• C12500
• 267230-41-1
• CS-M1788
• CS-14532
• AKOS037650258
• (3R,4S)-1-tert-butyl3-ethyl4-(((R)-1-phenylethyl)amino)pyrrolidine-1,3-dicarboxylatehydrochloride
• 1-O-tert-butyl 3-O-ethyl (3R,4S)-4-[[(1R)-1-phenylethyl]amino]pyrrolidine-1,3-dicarboxylate;hydrochloride
• 1,3-Pyrrolidinedicarboxylic acid, 4-[[(1R)-1-phenylethyl]aMino]-, 1-(1,1-diMethylethyl) 3-ethyl ester, hydrochloride (1
• (3R,4S)-1-Tert-butyl 3-ethyl 4-(((R)-1-phenylethyl)amino)pyrrolidine-1,3-dicarboxylate hydrochloride

• MDL： MFCD34166657
• Inchi： 1S/C20H30N2O4.ClH/c1-6-25-18(23)16-12-22(19(24)26-20(3,4)5)13-17(16)21-14(2)15-10-8-7-9-11-15;/h7-11,14,16-17,21H,6,12-13H2,1-5H3;1H/t14-,16-,17-;/m1./s1
• InChI Key： PQKHNYWYVHDTJN-XJEXWWMKSA-N
• SMILES： Cl.O(C(C)(C)C)C(N1C[C@@H](C(=O)OCC)[C@@H](C1)N[C@H](C)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 398.1972352g/mol
• Monoisotopic Mass: 398.1972352g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 483
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (3R,4S)-1-Tert-butyl 3-ethyl 4-(((R)-1-phenylethyl)amino)pyrrolidine-1,3-dicarboxylate hydrochloride

Introduction to (3R,4S)-1-Tert-butyl 3-ethyl 4-(((R)-1-phenylethyl)amino)pyrrolidine-1,3-dicarboxylate hydrochloride (CAS No. 267230-41-1)

(3R,4S)-1-Tert-butyl 3-ethyl 4-(((R)-1-phenylethyl)amino)pyrrolidine-1,3-dicarboxylate hydrochloride is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 267230-41-1, belongs to a class of molecules known for their potential therapeutic applications. The intricate structure of this molecule, featuring a pyrrolidine core with multiple functional groups, makes it a subject of intense research interest.

The< strong>pyrrolidine scaffold is a common motif in many biologically active molecules, and its presence in this compound suggests a high likelihood of interaction with biological targets. The stereochemistry of the< strong>(3R,4S) configuration is particularly noteworthy, as it often plays a crucial role in determining the biological activity and pharmacokinetic properties of a drug candidate. The< strong>tert-butyl and< strong>ethyl substituents further modify the electronic and steric environment of the molecule, potentially influencing its binding affinity and selectivity.

The amine group in the< strong>4-(((R)-1-phenylethyl)amino) moiety is another critical feature that warrants detailed investigation. This particular amine group is derived from< strong>(R)-1-phenylethylamine, which is known for its chiral properties. The presence of such a group often indicates that the compound may exhibit enantioselective interactions with biological targets, a property that is highly valued in drug development.

The carboxylate groups at the 1 and 3 positions of the pyrrolidine ring contribute to the overall solubility and stability of the compound. These functional groups can also participate in hydrogen bonding interactions, which are essential for the binding of many pharmacological agents to their targets. The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for various pharmaceutical applications.

In recent years, there has been growing interest in the development of novel compounds with potential applications in treating neurological disorders. The< strong>pyrrolidine-based scaffold has shown promise in this area due to its ability to interact with various neurotransmitter receptors and enzymes. Preliminary studies suggest that derivatives of this compound may have neuroprotective properties, making them attractive candidates for further investigation.

The< strong>(R)-1-phenylethyl group is particularly interesting from a pharmacological standpoint. This moiety has been shown to modulate the activity of several enzymes and receptors involved in neurological processes. For instance, it has been implicated in the regulation of dopamine receptors, which are known to be involved in conditions such as Parkinson's disease and schizophrenia. The ability of this compound to interact with such targets could make it a valuable tool for studying these diseases and developing new treatments.

The synthesis of< strong>(3R,4S)-1-Tert-butyl 3-ethyl 4-(((R)-1-phenylethyl)amino)pyrrolidine-1,3-dicarboxylate hydrochloride represents a significant achievement in synthetic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advanced techniques such as chiral resolution and asymmetric synthesis have been employed to obtain the desired stereochemical configuration. These synthetic strategies highlight the complexity and sophistication required to produce molecules of this caliber.

The pharmacological profile of this compound is still under investigation, but initial studies have revealed intriguing properties that warrant further exploration. In vitro assays have shown that it exhibits moderate activity against certain enzymatic targets relevant to neurological disorders. Additionally, preliminary animal models have demonstrated potential therapeutic effects without significant side effects.

The< strong>CAS number 267230-41-1 serves as a unique identifier for this compound, facilitating its recognition and use in research settings. Researchers around the world can rely on this identifier to ensure they are referring to the same molecule across different studies and publications. This standardization is crucial for advancing scientific knowledge and ensuring reproducibility in research outcomes.

The development of new drugs is a complex process that involves multiple stages, from initial discovery to clinical trials. Compounds like< strong>(3R,4S)-1-Tert-butyl 3-ethyl 4-(((R)-1-phenylethyl)amino)pyrrolidine-1,3-dicarboxylate hydrochloride play a vital role in this process by providing starting points for further optimization and development. The unique structural features of this molecule make it an exciting candidate for future research aimed at developing novel therapeutic agents.

In conclusion,< strong>(3R,4S)-1-Tert-butyl 3-ethyl 4-(((R)-1-phenylethyl)amino)pyrrolidine-1,3-dicarboxylate hydrochloride (CAS No. 267230-41-1) is a promising compound with significant potential in pharmaceutical research. Its complex structure and unique functional groups make it an attractive candidate for further investigation into treating neurological disorders. As research continues to uncover new applications for this molecule, it is likely to play an important role in the development of next-generation therapeutics.